Cas no 1222632-71-4 (2-(1H-Imidazol-4-YL)propanoic acid)

• Product Name: 2-(1H-Imidazol-4-YL)propanoic acid
• CAS No: 1222632-71-4
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 4688806
• Update Time: 2023-08-15

2-(1H-Imidazol-4-YL)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-IMIDAZOL-4-YL)PROPANOIC ACID
• 4-Imidazolylpropionsaure
• 2-(1H-Imidazol-4-YL)propanoic acid

• Inchi： 1S/C6H8N2O2/c1-4(6(9)10)5-2-7-3-8-5/h2-4H,1H3,(H,7,8)(H,9,10)
• InChI Key： OWZRRFCGWTXNTM-UHFFFAOYSA-N
• SMILES： OC(C(C)C1=CN=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 66